Cas no 393838-84-1 (ethyl (2Z)-2-(4-bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-2-(4-bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 393838-84-1
• MF: C₁₅H₁₅BrN₂O₃S
• MW: 383.260201692581
• CID: 6277218
• PubChem ID: 4564145
• Update Time: 2025-06-08

ethyl (2Z)-2-(4-bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-(4-bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• (Z)-ethyl 2-((4-bromobenzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• ethyl 2-(4-bromobenzoyl)imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• AKOS024598212
• ethyl (2Z)-2-[(4-bromobenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CHEMBL3192424
• MLS001201537
• SMR000640928
• HMS2943B09
• SR-01000008736-1
• SR-01000008736
• 393838-84-1
• F0715-0342

• Inchi： 1S/C15H15BrN2O3S/c1-4-21-14(20)12-9(2)18(3)15(22-12)17-13(19)10-5-7-11(16)8-6-10/h5-8H,4H2,1-3H3/b17-15+
• InChI Key： KCCCXQWNVOCBJF-BMRADRMJSA-N
• SMILES： BrC1C=CC(=CC=1)C(/N=C1\N(C)C(C)=C(C(=O)OCC)S\1)=O

Computed Properties

• Exact Mass: 381.99868g/mol
• Monoisotopic Mass: 381.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl (2Z)-2-(4-bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl (2Z)-2-(4-Bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 393838-84-1)

Ethyl (2Z)-2-(4-bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its molecular structure, characterized by a thiazole ring and a bromobenzoyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 393838-84-1 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

In recent years, the demand for heterocyclic compounds like this has surged due to their role in developing antimicrobial agents and enzyme inhibitors. A trending topic in scientific communities is the exploration of sustainable synthesis methods, and this compound's modular structure aligns with green chemistry principles. Researchers frequently search for "thiazole derivatives in drug design" or "bromobenzoyl applications in medicinal chemistry," highlighting its relevance in cutting-edge studies.

The compound's Z-configuration (noted in its IUPAC name) is critical for its stereoselective interactions in biological systems. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a key concern for laboratories focusing on high-throughput screening. Discussions on platforms like ResearchGate often emphasize "structure-activity relationships of thiazole carboxylates," reflecting its interdisciplinary importance.

From an industrial perspective, ethyl carboxylate derivatives are gaining attention for their solubility properties, which facilitate formulation in drug delivery systems. Patent analyses reveal growing interest in similar structures for crop protection chemicals, addressing global needs for sustainable agriculture. SEO-optimized queries such as "CAS 393838-84-1 supplier" or "thiazole-5-carboxylate synthesis protocol" indicate robust commercial and academic demand.

In summary, ethyl (2Z)-2-(4-bromobenzoyl)imino-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate represents a nexus of synthetic versatility and biological potential. Its alignment with trends like fragment-based drug discovery and green solvent compatibility ensures continued relevance in both literature and laboratory workflows.